Cas no 710949-40-9 (2-Chloro-1,3-bis(4-methoxyphenyl)propane-1,3-dione)

2-Chloro-1,3-bis(4-methoxyphenyl)propane-1,3-dione is a chlorinated diketone derivative featuring methoxy-substituted aromatic rings. This compound is of interest in synthetic organic chemistry due to its reactive α-chloro diketone moiety, which serves as a versatile intermediate for nucleophilic substitution or further functionalization. The presence of electron-donating methoxy groups enhances its solubility in organic solvents and may influence its reactivity in condensation or cyclization reactions. Its structural framework makes it a potential precursor for heterocyclic synthesis, particularly in the development of pharmacologically relevant scaffolds. The compound is typically handled under controlled conditions due to its sensitivity to moisture and strong bases.
2-Chloro-1,3-bis(4-methoxyphenyl)propane-1,3-dione structure
710949-40-9 structure
Product Name:2-Chloro-1,3-bis(4-methoxyphenyl)propane-1,3-dione
CAS No:710949-40-9
MF:C17H15ClO4
MW:318.751604318619
MDL:MFCD04971176
CID:2857448
PubChem ID:12117968
Update Time:2025-06-15

2-Chloro-1,3-bis(4-methoxyphenyl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-1,3-bis(4-methoxyphenyl)propane-1,3-dione
    • BBL038737
    • STK312479
    • 1,3-Bis(4-methoxyphenyl)-2-chloro-1,3-propanedione
    • 2-Chloro-1,3-bis(4-methoxyphenyl)propane-1,3-dione
    • MDL: MFCD04971176
    • Inchi: 1S/C17H15ClO4/c1-21-13-7-3-11(4-8-13)16(19)15(18)17(20)12-5-9-14(22-2)10-6-12/h3-10,15H,1-2H3
    • InChI Key: JRIOAKOVCQDQAY-UHFFFAOYSA-N
    • SMILES: ClC(C(C1C=CC(=CC=1)OC)=O)C(C1C=CC(=CC=1)OC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 346
  • XLogP3: 3.8
  • Topological Polar Surface Area: 52.6

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2-Chloro-1,3-bis(4-methoxyphenyl)propane-1,3-dione Related Literature

Additional information on 2-Chloro-1,3-bis(4-methoxyphenyl)propane-1,3-dione

Comprehensive Overview of 2-Chloro-1,3-bis(4-methoxyphenyl)propane-1,3-dione (CAS No. 710949-40-9)

The compound 2-Chloro-1,3-bis(4-methoxyphenyl)propane-1,3-dione (CAS No. 710949-40-9) is a specialized organic molecule with significant relevance in modern chemical research and industrial applications. Its unique structure, featuring a central propane-1,3-dione core flanked by 4-methoxyphenyl groups and a chloro substituent, makes it a versatile intermediate in synthetic chemistry. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in pharmaceuticals, agrochemicals, and advanced material science.

One of the most frequently asked questions about 2-Chloro-1,3-bis(4-methoxyphenyl)propane-1,3-dione is its role in drug discovery. The compound's ability to act as a building block for biologically active molecules has garnered attention in medicinal chemistry. Its methoxy and chloro functional groups provide sites for further derivatization, enabling the synthesis of novel compounds with potential therapeutic effects. Recent studies have explored its utility in designing inhibitors for enzymes involved in inflammatory pathways, aligning with the growing demand for anti-inflammatory drugs.

In the context of green chemistry, 2-Chloro-1,3-bis(4-methoxyphenyl)propane-1,3-dione has been investigated for its compatibility with sustainable synthesis methods. Researchers are optimizing its production using catalytic processes to minimize waste and energy consumption. This aligns with global trends toward environmentally friendly manufacturing practices, a topic highly searched in academic and industrial circles. The compound's stability under mild reaction conditions further enhances its appeal for scalable applications.

Another area of interest is the compound's potential in material science. Its aromatic and carbonyl groups contribute to its ability to form coordination complexes with metals, making it a candidate for developing advanced materials such as organic semiconductors or luminescent compounds. These applications are particularly relevant to the booming fields of optoelectronics and renewable energy technologies, where users frequently search for innovative materials to improve device performance.

The synthesis and characterization of 2-Chloro-1,3-bis(4-methoxyphenyl)propane-1,3-dione often involve advanced analytical techniques like NMR spectroscopy and mass spectrometry, which are common keywords in scientific queries. Its purity and stability are critical for reproducibility in research, a concern frequently raised by chemists and quality control professionals. Proper storage conditions, typically under inert atmospheres and low temperatures, are essential to maintain its integrity over time.

From a commercial perspective, the demand for 2-Chloro-1,3-bis(4-methoxyphenyl)propane-1,3-dione is driven by its niche applications in fine chemicals and specialty intermediates. Suppliers and distributors often highlight its availability in various quantities, catering to both small-scale research laboratories and large-scale industrial users. The compound's CAS No. 710949-40-9 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance, a detail highly valued by procurement specialists.

In summary, 2-Chloro-1,3-bis(4-methoxyphenyl)propane-1,3-dione (CAS No. 710949-40-9) represents a multifaceted chemical entity with broad applicability across scientific and industrial domains. Its relevance to drug development, sustainable chemistry, and advanced materials positions it as a compound of enduring interest. As research continues to uncover new uses for this molecule, its importance in both academic and commercial settings is expected to grow, making it a subject of ongoing exploration and innovation.

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